Cas no 179260-80-1 (Pyrimidine, 4-(chloromethyl)-2-phenyl-)

Pyrimidine, 4-(chloromethyl)-2-phenyl- structure
179260-80-1 structure
Product Name:Pyrimidine, 4-(chloromethyl)-2-phenyl-
CAS No:179260-80-1
MF:C11H9ClN2
MW:204.655561208725
CID:1374920
PubChem ID:21709149
Update Time:2025-04-20

Pyrimidine, 4-(chloromethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-(chloromethyl)-2-phenyl-
    • 4-(chloromethyl)-2-phenylPyrimidine
    • AKOS012040689
    • D74756
    • CS-0088954
    • SCHEMBL7968990
    • 179260-80-1
    • FKPVJFSYLOXSBH-UHFFFAOYSA-N
    • 2-phenyl-4-chloromethylpyrimidine
    • DA-22274
    • Inchi: 1S/C11H9ClN2/c12-8-10-6-7-13-11(14-10)9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: FKPVJFSYLOXSBH-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 204.04557
  • Monoisotopic Mass: 204.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 4-(chloromethyl)-2-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM337411-1g
4-(Chloromethyl)-2-phenylpyrimidine
179260-80-1 95%+
1g
$1777 2021-08-18
Chemenu
CM337411-1g
4-(Chloromethyl)-2-phenylpyrimidine
179260-80-1 95%+
1g
$1262 2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1159594-1g
4-(Chloromethyl)-2-phenylpyrimidine
179260-80-1 98%
1g
¥9840.00 2023-11-21
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd